Cas no 733740-49-3 (cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid)

• Product Name: cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-49-3
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• MDL: MFCD06799085
• CID: 879333
• PubChem ID: 24722355
• Update Time: 2025-10-28

cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclopentane-1-carboxylic acid
• CIS-3-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• 733740-49-3
• (1R,3S)-3-[2-(3-nitrophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• MFCD06799085
• AKOS016017502
• cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD06799085
• Inchi： 1S/C14H15NO5/c16-13(7-9-4-5-11(6-9)14(17)18)10-2-1-3-12(8-10)15(19)20/h1-3,8-9,11H,4-7H2,(H,17,18)/t9-,11+/m0/s1
• InChI Key： UMSKLRUILBBSKW-GXSJLCMTSA-N
• SMILES： OC([C@@H]1CC[C@H](CC(C2C=CC=C(C=2)[N+](=O)[O-])=O)C1)=O

Computed Properties

• Exact Mass: 277.09500
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 445.6±15.0 °C at 760 mmHg
• Flash Point: 186.0±8.8 °C
• Refractive Index: 1.581
• PSA: 100.19000
• LogP: 3.19170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-3-2-Oxo-2-(3-nitrophenyl)ethyl-cyclopentane-1-carboxylic acid

Cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid (CAS No: 733740-49-3)

The compound cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid (CAS No: 733740-49-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention due to its versatile applications and intriguing chemical properties. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with enhanced efficacy and selectivity.

The molecular structure of cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid is notable for its cyclopentane ring, which serves as a rigid scaffold for the attachment of other functional groups. The presence of a carboxylic acid group at position 1 and a nitrophenyl group at position 2 introduces significant electronic and steric effects, influencing the compound's reactivity and biological activity. The cis configuration further enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of oxidation and cyclization reactions. Researchers have employed novel catalysts and reaction conditions to achieve high yields and excellent stereocontrol, ensuring the scalability of the synthesis process. These developments have significantly contributed to the feasibility of incorporating this compound into large-scale production pipelines.

From a pharmacological perspective, cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid has demonstrated remarkable bioactivity in preclinical studies. Its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress, positions it as a potential lead compound for the treatment of chronic diseases like neurodegenerative disorders and cardiovascular conditions. Furthermore, its nitrophenyl group imparts potent anti-inflammatory properties, making it a valuable asset in the development of novel anti-inflammatory agents.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with biological targets. Advanced molecular docking studies have revealed that the nitrophenyl group plays a pivotal role in binding to specific receptor sites, thereby enhancing its therapeutic potential. These findings underscore the importance of rational drug design in optimizing the pharmacokinetic and pharmacodynamic profiles of such compounds.

In addition to its pharmacological applications, cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid exhibits unique physical properties that make it suitable for use in advanced materials. Its rigid cyclopentane structure contributes to high thermal stability and mechanical strength, rendering it an attractive candidate for applications in polymer science and nanotechnology.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further accelerated research into this compound. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening, researchers are uncovering new avenues for exploiting its therapeutic potential. These collaborative initiatives highlight the importance of interdisciplinary research in advancing our understanding of complex molecules like cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid.

In conclusion, cis-3-(2-Oxo-2-(3-Nitrophenyl)ethyl)-Cyclopentane-1-Carboxylic Acid (CAS No: 733740-49